Destomycin B

• CAS: 11005-98-4
• Synonyms: A 16316-C; Antibiotic A 16316-C; A16316-C; A-16316-C
• Molecular Formula: C21H39N3O13
• Molecular Weight: 541.5 g/mol
• SMILES: CNC1CC(C(C(C1O)OC2C3C(C(C(O2)CO)O)OC4(O3)C(C(C(C(O4)C(CO)N)O)O)O)O)NC
• InChI: InChI=1S/C21H39N3O13/c1-23-7-3-8(24-2)11(28)16(10(7)27)34-20-18-17(12(29)9(5-26)33-20)36-21(37-18)19(32)14(31)13(30)15(35-21)6(22)4-25/h6-20,23-32H,3-5,22H2,1-2H3
• InChIKey: XQRJFJIKNNEPNI-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Destomycin B (A-16316-C, C21H39N3O13, MW 541.55), the minor aminoglycoside from the S. rimofaciens fermentation complex, features a structurally unique 6-amino-6-deoxy-L-glycero-D-gluco-heptopyranosylidene moiety absent in Destomycin A. This difference confers reduced anti-mycobacterial activity, establishing it as an essential specificity control for SAR studies. Validated substrate for hygromycin B 4-O-kinase (EC 2.7.1.163; 8,428 cpm/25 μL). Authenticated HPLC reference standard for fermentation QC. ≥98% purity for antibiotic discovery programs.

Destomycin B (CAS 11005-98-4) Aminoglycoside Antibiotic Procurement Guide: Structural Differentiation from Destomycin A

Destomycin B (A-16316-C, C21H39N3O13, MW 541.55) is a carbohydrate-based aminoglycoside antibiotic produced by Streptomyces rimofaciens [1]. It is a minor component of the destomycin fermentation complex, in which Destomycin A (C20H37N3O13, MW 527.52) constitutes the primary component [2]. Destomycin B is structurally distinguished by an additional carbon and two additional hydrogens in its molecular framework relative to Destomycin A, and is characterized as 5-O-[2,3-O-(6-amino-6-deoxy-L-glycero-D-gluco-heptopyranosylidene)-β-D-mannopyranosyl]-1,3-di-(methylamino)-1,2,3-trideoxy-myo-inositol [1]. The compound exhibits antibacterial activity against both Gram-positive and Gram-negative organisms, antifungal activity, and anthelmintic activity [3].

• [1] Shimura M, Sekizawa Y, Iinuma K, Naganawa H, Kondo S. Structure of Destomycin B. Agricultural and Biological Chemistry. 1976;40(3):611-618. View Source
• [2] Kondo S, Sezaki M, Koike M, Shimura M, Akita E, Satoh K, Hara T. Destomycins A and B, two new antibiotics produced by a Streptomyces. The Journal of Antibiotics, Series A. 1965;18(1):38-42. View Source
• [3] Meiji Seika Kaisha, Ltd. Antibiotics destomycin A and B and a method for producing same using Streptomyces rimofaciens. United States Patent. 1970. View Source

Destomycin B (CAS 11005-98-4) Non-Interchangeability Statement: Why Destomycin A Cannot Substitute for Destomycin B

Although Destomycin A and Destomycin B are co-produced by Streptomyces rimofaciens and share the same aminoglycoside antibiotic class, they are not functionally interchangeable. Destomycin B possesses a distinct molecular structure featuring a 6-amino-6-deoxy-L-glycero-D-gluco-heptopyranosylidene moiety that differs from the corresponding moiety in Destomycin A [1]. This structural divergence results in differential antimicrobial spectra, with Destomycin A demonstrating greater activity against Mycobacteria than Destomycin B [2]. Consequently, generic substitution with the more abundant Destomycin A would alter the antimicrobial selectivity profile of any experimental system, rendering batch-to-batch or cross-study comparisons invalid. For applications requiring the full antimicrobial spectrum of the destomycin complex, Destomycin B must be sourced and quantified independently rather than assumed present in Destomycin A preparations.

• [1] Shimura M, Sekizawa Y, Iinuma K, Naganawa H, Kondo S. Structure of Destomycin B. Agricultural and Biological Chemistry. 1976;40(3):611-618. View Source
• [2] Kondo S, Sezaki M, Koike M, Shimura M, Akita E, Satoh K, Hara T. Destomycins A and B, two new antibiotics produced by a Streptomyces. The Journal of Antibiotics, Series A. 1965;18(1):38-42. View Source

Destomycin B (CAS 11005-98-4) Quantitative Differential Evidence: Comparative Data Versus Destomycin A, Hygromycin B, and In-Class Analogs

Destomycin B vs. Destomycin A: Differential Mycobacterial Activity Profile

Destomycin A exhibits quantitatively superior activity against Mycobacteria compared to Destomycin B [1]. This differential susceptibility profile provides a functional distinction between the two components of the destomycin complex. While both compounds demonstrate broad antimicrobial activity against Gram-positive bacteria, Gram-negative bacteria, and fungi, the reduced anti-mycobacterial potency of Destomycin B relative to Destomycin A defines a specific selectivity window that may be exploited in experimental systems where mycobacterial sparing is desired or where differential compound effects need to be dissected.

Evidence Dimension	Anti-mycobacterial activity
Target Compound Data	Active but less active than Destomycin A against Mycobacteria
Comparator Or Baseline	Destomycin A (more active against Mycobacteria than Destomycin B)
Quantified Difference	Qualitative superiority of Destomycin A established; exact MIC ratios not reported in the primary literature
Conditions	Mycobacterial susceptibility assays; both compounds produced by Streptomyces rimofaciens and tested under identical conditions

Why This Matters

For researchers studying mycobacterial biology or screening anti-mycobacterial agents, the reduced activity of Destomycin B provides a negative control or selectivity benchmark unavailable with Destomycin A alone.

• [1] Kondo S, Sezaki M, Koike M, Shimura M, Akita E, Satoh K, Hara T. Destomycins A and B, two new antibiotics produced by a Streptomyces. The Journal of Antibiotics, Series A. 1965;18(1):38-42. View Source

Destomycin B as Substrate for Hygromycin B 4-O-Kinase: Enzymatic Phosphorylation Evidence

Destomycin B serves as a substrate for hygromycin B 4-O-kinase (EC 2.7.1.163), the bacterial resistance enzyme that phosphorylates and inactivates hygromycin B and structurally related aminoglycosides [1]. In radiometric assays, Destomycin B produced phosphorylation activity of 8,428 counts per minute per 25 microliter sample extract under assay conditions of pH 7.5 at 30°C [2]. The enzyme phosphorylates Destomycin B at the 7″-hydroxyl group in the destomic acid ring, a modification shared with hygromycin B and 1-N-hygromycin B, but does not phosphorylate hygromycin B2 [1]. This substrate specificity pattern distinguishes Destomycin B from hygromycin B2 and positions it within the resistance determinant profile of aminoglycoside-modifying enzymes.

Evidence Dimension	Phosphorylation by hygromycin B 4-O-kinase (enzymatic substrate recognition)
Target Compound Data	8,428 counts/minute/25 μL sample extract
Comparator Or Baseline	Hygromycin B (phosphorylated); Hygromycin B2 (not phosphorylated)
Quantified Difference	Destomycin B is a substrate; Hygromycin B2 is not a substrate
Conditions	pH 7.5, 30°C; enzyme source: Escherichia coli expressing hygromycin B 4-O-kinase

Why This Matters

For enzymologists studying aminoglycoside resistance mechanisms, Destomycin B provides a structurally defined substrate for mapping the specificity determinants of hygromycin B 4-O-kinase and related modifying enzymes.

• [1] Zalacaín M, Pardo L, Jiménez A. Purification and characterization of a hygromycin B phosphotransferase from Streptomyces hygroscopicus. European Journal of Biochemistry. 1987;162(2):419-422. View Source
• [2] BRENDA Enzyme Database. EC 2.7.1.163 - hygromycin B 4-O-kinase. Substrate specificity data: Destomycin B. View Source

Destomycin B Physicochemical Characterization: Thermal Decomposition Profile and Elemental Composition

Destomycin B obtained via fermentation and purification from Streptomyces rimofaciens is characterized as a white crystalline solid that decomposes gradually over the temperature range of 140°C to 200°C [1]. Elemental analysis of purified Destomycin B establishes a carbon content of 45.34%, consistent with its molecular formula of C21H39N3O13 [1]. This thermal behavior and elemental profile differ from Destomycin A, which exhibits a defined melting point of 180-190°C with decomposition and a molecular formula of C20H37N3O13 . The 14 Da mass difference (MW 541.55 vs. 527.52) and distinct thermal decomposition range provide analytical markers for identity verification and purity assessment during procurement and quality control.

Evidence Dimension	Thermal decomposition behavior and elemental carbon content
Target Compound Data	Decomposes gradually at 140-200°C; elemental C: 45.34%
Comparator Or Baseline	Destomycin A: mp 180-190°C (decomposition); molecular formula C20H37N3O13 (C: ~45.5% calculated)
Quantified Difference	14 Da molecular weight difference; distinct decomposition range onset (140°C vs. 180°C)
Conditions	Purified crystalline material from S. rimofaciens fermentation

Why This Matters

For quality control and compound identity verification in procurement, the distinct thermal decomposition profile and elemental composition of Destomycin B provide analytically distinguishable parameters from Destomycin A, preventing misidentification of the minor component.

• [1] Meiji Seika Kaisha, Ltd. Antibiotics destomycin A and B and a method for producing same using Streptomyces rimofaciens. United States Patent. 1970. View Source

Destomycin B (CAS 11005-98-4) High-Value Research and Industrial Application Scenarios

Mycobacterial Susceptibility Selectivity Profiling and Antimicrobial Spectrum Differentiation Studies

For research programs investigating structure-activity relationships within the destomycin and orthosomycin antibiotic families, Destomycin B serves as a critical comparator compound. As established in the differential anti-mycobacterial activity evidence [1], Destomycin B exhibits reduced activity against Mycobacteria relative to Destomycin A, providing a defined selectivity gradient for dissecting the structural determinants of anti-mycobacterial potency within this aminoglycoside subclass. Laboratories engaged in natural product derivative screening, antibiotic mechanism-of-action studies, or mycobacterial drug discovery can utilize purified Destomycin B as a specificity control to distinguish broad-spectrum antimicrobial effects from mycobacteria-selective activity.

Aminoglycoside Resistance Enzyme Substrate Specificity Mapping

Destomycin B is a validated substrate for hygromycin B 4-O-kinase (EC 2.7.1.163), with documented phosphorylation activity of 8,428 cpm/25 μL extract under pH 7.5, 30°C assay conditions [2]. This established substrate activity makes Destomycin B a valuable tool for enzymologists mapping the active site specificity of aminoglycoside-modifying enzymes. Unlike hygromycin B2, which is not phosphorylated by this kinase, Destomycin B's recognition by the enzyme provides a defined structural probe for identifying the minimal pharmacophore required for kinase recognition. Research groups studying antibiotic resistance mechanisms, developing kinase inhibitors to overcome aminoglycoside resistance, or engineering novel aminoglycoside derivatives with reduced susceptibility to modification can employ Destomycin B as a characterized positive control substrate.

Natural Product Chemistry Reference Standard for Destomycin Complex Component Identification

The destomycin fermentation complex produced by Streptomyces rimofaciens contains Destomycin A as the major component, with Destomycin B present as a minor constituent [3]. For analytical chemistry laboratories performing HPLC method development, mass spectrometry-based metabolomics, or fermentation process optimization, purified Destomycin B serves as an essential reference standard. Its distinct molecular weight (541.55 Da) and elemental carbon content (45.34%) relative to Destomycin A (527.52 Da) provide unique analytical markers for component resolution and quantification [4]. Without an authenticated Destomycin B standard, chromatographic peaks corresponding to this minor component cannot be reliably assigned, compromising the accuracy of fermentation yield calculations and purity assessments.

Broad-Spectrum Antimicrobial Screening with Defined Gram-Positive, Gram-Negative, and Fungal Activity

Destomycin B exhibits a tripartite antimicrobial spectrum encompassing Gram-positive bacteria, Gram-negative bacteria, and fungi, with additional anthelmintic activity [3]. For microbiology laboratories conducting broad-spectrum antimicrobial susceptibility screening, Destomycin B offers a single compound with activity across multiple microbial taxa. This multi-target activity profile is particularly relevant for agricultural and veterinary research programs evaluating feed additive candidates for swine and poultry, where the destomycin class has documented efficacy in controlling intestinal parasites and promoting growth performance [5]. Researchers investigating the ecological impact of aminoglycoside antibiotics in agricultural systems or developing alternative feed additives can use Destomycin B as a characterized benchmark compound representing this dual antimicrobial-anthelmintic pharmacological class.

• [1] Kondo S, Sezaki M, Koike M, Shimura M, Akita E, Satoh K, Hara T. Destomycins A and B, two new antibiotics produced by a Streptomyces. The Journal of Antibiotics, Series A. 1965;18(1):38-42. View Source
• [2] BRENDA Enzyme Database. EC 2.7.1.163 - hygromycin B 4-O-kinase. Substrate specificity data: Destomycin B (8,428 cpm/25 μL extract, pH 7.5, 30°C). View Source
• [3] DrugFuture. Destomycin A entry. Destomycins A, B and C are known; A is the major component. View Source
• [4] Meiji Seika Kaisha, Ltd. Antibiotics destomycin A and B and a method for producing same using Streptomyces rimofaciens. United States Patent. 1970. View Source
• [5] Ma Linong. Studies on the effect of feed additives Destomycin made in China to the deworming and promoting growth in piglet. Journal of Hubei Agricultural College. 1996;16(3):194-198. View Source